Cas no 1261894-80-7 (5-(3-Chloro-5-methylphenyl)-2-methylphenol)

• Product Name: 5-(3-Chloro-5-methylphenyl)-2-methylphenol
• CAS No: 1261894-80-7
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18313281
• CID: 2761831
• PubChem ID: 53218975
• Update Time: 2025-10-19

5-(3-Chloro-5-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261894-80-7
• 5-(3-Chloro-5-methylphenyl)-2-methylphenol, 95%
• MFCD18313281
• 3'-Chloro-4,5'-dimethyl[1,1'-biphenyl]-3-ol
• 5-(3-CHLORO-5-METHYLPHENYL)-2-METHYLPHENOL
• DTXSID30683860
• 5-(3-Chloro-5-methylphenyl)-2-methylphenol

• MDL： MFCD18313281
• Inchi： 1S/C14H13ClO/c1-9-5-12(7-13(15)6-9)11-4-3-10(2)14(16)8-11/h3-8,16H,1-2H3
• InChI Key： PDJQAVGDKGWXNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-5-methylphenyl)-2-methylphenol

Introduction to 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) and Its Emerging Applications in Chemical Biology

The compound 5-(3-Chloro-5-methylphenyl)-2-methylphenol, identified by the CAS number 1261894-80-7, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This aromatic phenolic derivative has garnered attention due to its unique structural features and potential biological activities. The presence of both chloro and methyl substituents on the benzene ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the field of chemical biology has witnessed a surge in the exploration of phenolic compounds for their therapeutic potential. Phenols, characterized by their hydroxyl (-OH) functional group, are known for their antioxidant, anti-inflammatory, and antimicrobial properties. Among these, substituted phenols have been extensively studied for their ability to interact with biological targets, leading to the development of new drugs and drug candidates.

The specific structure of 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) makes it an intriguing candidate for further investigation. The chloro group at the 3-position and the methyl group at the 5-position contribute to its reactivity and binding affinity. These substituents can modulate the compound's solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl group at the 2-position provides a site for hydrogen bonding interactions, enhancing its potential as a ligand in biological assays.

Recent studies have highlighted the importance of phenolic compounds in modulating cellular signaling pathways. For instance, derivatives of phenols have been shown to inhibit kinases and other enzymes involved in cancer progression. The compound 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) may exhibit similar inhibitory effects due to its structural resemblance to known bioactive phenols. Its ability to interfere with key enzymatic processes could make it a promising candidate for therapeutic intervention.

Moreover, the chloro and methyl substituents in 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) could serve as handles for further chemical modification. This flexibility allows researchers to fine-tune the compound's properties by introducing additional functional groups or appending pharmacophores. Such modifications can enhance its bioavailability, target specificity, and overall efficacy. The synthesis of analogs based on this scaffold represents an exciting avenue for drug discovery.

In the context of drug development, computational modeling has become an indispensable tool for predicting the behavior of small molecules in biological systems. Virtual screening techniques can be employed to identify potential binding interactions between 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) and biological targets such as proteins or nucleic acids. These simulations can guide experimental efforts by prioritizing compounds with high predicted affinities.

Another emerging application of this compound lies in its potential use as an intermediate in organic synthesis. The reactive sites present in its structure can be exploited to construct more complex molecules with tailored properties. This versatility makes it a valuable building block for chemists working on fine chemical synthesis and material science.

The pharmaceutical industry has long recognized the importance of natural product-inspired compounds in drug discovery. Many successful drugs have been derived from phenolic compounds found in plants and microorganisms. While 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) is not directly derived from a natural source, its structural features echo those of natural products, suggesting that it may share similar biological activities.

Future research directions may include exploring the compound's role in modulating immune responses or acting as an antioxidant agent. Given its structural similarity to known bioactive phenols, it is reasonable to hypothesize that it could influence pathways involved in inflammation or oxidative stress. Such investigations could open up new therapeutic possibilities for conditions where these pathways are dysregulated.

In conclusion, 5-(3-Chloro-5-methylphenyl)-2-methylphenol (CAS No. 1261894-80-7) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, while its reactivity allows for further chemical modification. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.